![molecular formula C17H19N3O2 B5762875 N'-(1-benzyl-4-piperidinylidene)-2-furohydrazide](/img/structure/B5762875.png)
N'-(1-benzyl-4-piperidinylidene)-2-furohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-(1-benzyl-4-piperidinylidene)-2-furohydrazide, commonly known as Furosemide, is a potent diuretic drug that is widely used in clinical settings to treat conditions such as hypertension, congestive heart failure, and edema. The drug works by inhibiting the reabsorption of sodium and chloride ions in the kidneys, leading to increased urine output and subsequent reduction in fluid volume. Furosemide has been extensively studied in both clinical and laboratory settings due to its wide range of therapeutic applications and unique mechanism of action.
Mechanism of Action
Furosemide works by inhibiting the reabsorption of sodium and chloride ions in the kidneys, leading to increased urine output and subsequent reduction in fluid volume. The drug acts on the thick ascending limb of the loop of Henle, where it inhibits the Na+/K+/2Cl- co-transporter, leading to increased excretion of sodium, chloride, and water. Furosemide also has vasodilatory effects, which may contribute to its therapeutic effects in conditions such as congestive heart failure.
Biochemical and Physiological Effects:
Furosemide has a range of biochemical and physiological effects, including increased excretion of sodium, chloride, and water, decreased plasma volume, and reduced blood pressure. The drug also has vasodilatory effects, which may contribute to its therapeutic effects in conditions such as congestive heart failure. Furosemide has been shown to alter the expression of various genes involved in renal function and electrolyte homeostasis, including the Na+/K+/2Cl- co-transporter and aquaporin-2.
Advantages and Limitations for Lab Experiments
Furosemide has several advantages as a tool for laboratory experiments, including its potent diuretic effects and unique mechanism of action. The drug is also widely available and relatively inexpensive. However, Furosemide has several limitations, including potential side effects such as electrolyte imbalances and hypotension. Additionally, the drug may have variable effects depending on the species and strain of animal used in experiments, which must be taken into account when interpreting results.
Future Directions
There are several potential future directions for research on Furosemide. One area of interest is the development of new formulations or delivery methods that improve the bioavailability and efficacy of the drug. Another area of interest is the identification of new therapeutic applications for Furosemide, such as in the treatment of acute lung injury or acute kidney injury. Additionally, further research is needed to fully understand the mechanisms of action and potential side effects of Furosemide, particularly in different species and patient populations.
Synthesis Methods
Furosemide can be synthesized using a variety of methods, including the reaction of 5-sulfamoyl-3-chloro-2-pyridone with benzylamine and subsequent cyclization with furoic acid hydrazide. Other methods involve the reaction of 5-sulfamoyl-3-chloro-2-pyridone with piperidine and benzaldehyde followed by cyclization with furoic acid hydrazide. The synthesis of Furosemide is a complex process that requires careful control of reaction conditions and purification steps to ensure high yields and purity.
Scientific Research Applications
Furosemide has been extensively studied in clinical and laboratory settings due to its potent diuretic effects and unique mechanism of action. In clinical settings, Furosemide is commonly used to treat conditions such as hypertension, congestive heart failure, and edema. In laboratory settings, Furosemide is used as a tool to study the mechanisms of renal function and electrolyte homeostasis. Furosemide has also been shown to have potential therapeutic applications in the treatment of other conditions, such as acute lung injury and acute kidney injury.
properties
IUPAC Name |
N-[(1-benzylpiperidin-4-ylidene)amino]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O2/c21-17(16-7-4-12-22-16)19-18-15-8-10-20(11-9-15)13-14-5-2-1-3-6-14/h1-7,12H,8-11,13H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMTCQJUYQQPCCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1=NNC(=O)C2=CC=CO2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(1-benzylpiperidin-4-ylidene)furan-2-carbohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.